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Compound of Interest

Compound Name: Sodium D-lactate

Cat. No.: B1260880

Welcome to the technical support center for Sodium L-Lactate. This resource is designed for
researchers, scientists, and drug development professionals to provide troubleshooting
guidance and frequently asked questions (FAQs) regarding the solubility of Sodium L-Lactate
in water.

Frequently Asked Questions (FAQSs)

Q1: What is the expected solubility of Sodium L-Lactate in water?

Al: The reported solubility of Sodium L-Lactate in water varies across different suppliers and
literature. It is generally considered to be highly soluble. For practical laboratory purposes,
concentrations of 50 mg/mL to 100 mg/mL are commonly achieved, resulting in a clear,
colorless solution. Some sources indicate a much higher solubility of over 1.5 g/mL[1]. It is
important to consult the certificate of analysis for the specific lot you are using.

Q2: I've followed the theoretical solubility, but my Sodium L-Lactate is not dissolving
completely. What are the possible reasons?

A2: Several factors can contribute to incomplete dissolution. These include:

e Presence of Impurities: The most common issue is the potential contamination with less
soluble oligomers of lactic acid or lactate, which can form during manufacturing[2].
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e Incorrect pH: The pH of the solution can influence the solubility. The typical pH of a Sodium
L-Lactate solution is between 6.5 and 7.5[3].

e Hygroscopic Nature of the Solid: Sodium L-Lactate is hygroscopic, meaning it readily
absorbs moisture from the air[4][5][6]. This can lead to inaccuracies in weighing the solute.

e Low Temperature: While highly soluble at room temperature, solubility can be affected by
lower temperatures.

Q3: My prepared Sodium L-Lactate solution has a yellowish tint. Is this normal?

A3: A colorless to yellowish, nearly odorless aqueous solution is considered normal for
commercially available Sodium L-Lactate solutions[7]. However, a significant yellowing or
browning, especially when preparing it yourself by neutralizing lactic acid with NaOH at high
temperatures, could indicate the formation of degradation products or oligomers|[8].

Q4: Can | prepare my own Sodium L-Lactate solution from L-Lactic Acid?

A4: Yes, you can prepare a Sodium L-Lactate solution by neutralizing L-Lactic Acid with sodium
hydroxide (NaOH)[2][9][10]. This method can help minimize the presence of oligomers that
might be found in some solid Sodium L-Lactate preparations[2]. It is crucial to control the
temperature and pH during this process.

Troubleshooting Guides
Issue 1: Incomplete Dissolution of Solid Sodium L-
Lactate

If you are experiencing difficulty in completely dissolving solid Sodium L-Lactate in water, follow
these troubleshooting steps.

Troubleshooting Workflow:
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Consider Hygroscopic Nature:
- Use a fresh, unopened container.
- Weigh quickly.

Increase Agitation:
- Use a magnetic stirrer.
- Gently warm the solution.

Adjust pH:
- Measure pH.
- Adjust to 6.5-7.5 with dilute
NaOH or L-Lactic Acid.

Filter the Solution:
- Use a 0.22 pm or 0.45 um filter
to remove insoluble impurities.

Issue Persists:
Contact Supplier

If [ssue persists

Prepare a Fresh Solution from
If successful

L-Lactic Acid and NaOH

Result: Clear Solution

Click to download full resolution via product page

Caption: Troubleshooting workflow for incomplete dissolution of Sodium L-Lactate.
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Issue 2: Precipitation or Crystallization in a Prepared
Solution

If you observe precipitation or crystallization in a previously clear Sodium L-Lactate solution,
consider the following.

Potential Causes and Solutions:

Potential Cause Recommended Action

The solution may be too concentrated for the
) storage temperature. Gently warm the solution
Supersaturation ) o ) o
while stirring to redissolve the precipitate.

Consider diluting the stock solution.

Storing the solution at a lower temperature than
) at which it was prepared can cause
Temperature Fluctuation o
crystallization. Store at a controlled room

temperature.

Introduction of foreign particles can induce
Contamination crystallization. Ensure all glassware is clean.

Filter the solution if necessary.

Over time, especially in non-ideal pH or
] o temperature conditions, lactate monomers could
Slow Oligomerization ] ) )
potentially form less soluble oligomers. It is best

to use freshly prepared solutions.

Data Presentation

Table 1: Reported Solubility of Sodium L-Lactate in Water
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Solubility Source Notes
>1.5g/mL Wikipedia[1] General information.
_ _ Results in a clear, colorless
100 mg/mL Sigma-Aldrich )
solution.
) ) Results in a clear, colorless
50 mg/mL Sigma-Aldrich )
solution.
23.8 mg/mL TargetMol[11] Sonication is recommended.
Soluble Thermo Scientific Chemicals[5] = No quantitative value provided.

Experimental Protocols
Protocol 1: Preparation of an Aqueous Solution from
Solid Sodium L-Lactate

Objective: To prepare a 1 M Sodium L-Lactate solution in water.

Materials:

Sodium L-Lactate powder (hygroscopic, store in a desiccator)

Deionized or distilled water

Magnetic stirrer and stir bar

Volumetric flask

Spatula and weighing paper
Procedure:

o Calculate the required mass of Sodium L-Lactate for the desired volume and concentration
(Molar Mass: 112.06 g/mol ).

e Quickly weigh the Sodium L-Lactate powder to minimize moisture absorption.
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o Add approximately 80% of the final volume of water to the volumetric flask.
e Place the stir bar in the flask and begin stirring.
o Gradually add the weighed Sodium L-Lactate powder to the stirring water.

o Continue stirring until the solid is completely dissolved. Gentle warming (to no more than
40°C) can be applied if dissolution is slow.

e Once dissolved, allow the solution to cool to room temperature.
e Add water to the final volume mark on the volumetric flask.
» Stopper and invert the flask several times to ensure homogeneity.

o If any particulates remain, filter the solution through a 0.22 um or 0.45 um filter.

Protocol 2: Preparation of a Sodium L-Lactate Solution
by Neutralization

Objective: To prepare a Sodium L-Lactate solution by neutralizing L-Lactic Acid with Sodium
Hydroxide. This method can minimize the presence of less soluble oligomers.

Materials:

e L-Lactic Acid solution (e.g., 20-30% in water)
e Sodium Hydroxide (NaOH) solution (e.g., 1 M)
e pH meter or pH indicator strips

e Magnetic stirrer and stir bar

o Beaker

* Ice bath

Procedure:
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e Place the L-Lactic Acid solution in a beaker with a magnetic stir bar and place it in an ice
bath to control the temperature.

e Begin stirring the lactic acid solution.
e Slowly add the NaOH solution dropwise to the stirring lactic acid.
* Monitor the pH of the solution continuously.

¢ Continue adding NaOH until the pH of the solution reaches approximately 7.0. Be cautious
not to overshoot the endpoint.

¢ Once the desired pH is reached, stop adding NaOH.

e The resulting solution is Sodium L-Lactate. The concentration can be determined based on
the initial amount of lactic acid.

Mandatory Visualizations

Observed Issue:
Sodium L-Lactate Not Fully Dissolving

v Potential Ca 'ses of Incomplete Dissolution v v

Impurity: Lactate Oligomers Incorrect pH Weighing Error due to Low Solution
(Less Soluble) (Outside 6.5-7.5 range) Hygroscopic Nature Temperature
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Caption: Logical relationship between the observed issue and its potential causes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Sodium L-Lactate Solubility
in Aqueous Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1260880#issues-with-sodium-I-lactate-solubility-in-
water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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